2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide

• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol
• IUPAC Name: 2-[2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C12H10N2O4S/c13-10(15)6-18-8-4-2-1-3-7(8)5-9-11(16)14-12(17)19-9/h1-5H,6H2,(H2,13,15)(H,14,16,17)/b9-5+
• InChI Key: XDBHWOQFFZDFBN-WEVVVXLNSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)NC(=O)S2)OCC(=O)N
• SMILES: C1=CC=C(C(=C1)C=C2C(=O)NC(=O)S2)OCC(=O)N

Description

2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide, also known as TZD, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule belongs to the thiazolidinedione class of drugs, which are known to have insulin-sensitizing properties.

Mechanism of Action

The mechanism of action of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism. Activation of PPARγ by 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide leads to increased insulin sensitivity and glucose uptake in peripheral tissues. Additionally, 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to have anti-inflammatory properties by inhibiting the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide have been extensively studied in various in vitro and in vivo models. 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to improve glucose uptake and insulin sensitivity in peripheral tissues such as adipose tissue, skeletal muscle, and liver. Additionally, 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to have anti-cancer properties by inhibiting the proliferation and survival of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide is its insulin-sensitizing properties, which make it a promising candidate for the treatment of type 2 diabetes. Additionally, 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to have anti-inflammatory and anti-cancer properties, which make it a potential candidate for the treatment of various inflammatory and cancerous diseases. However, one of the limitations of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide is its potential side effects, which include weight gain, edema, and increased risk of heart failure.

Future Directions

There are several future directions for the research of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide. One of the main areas of research is the development of more potent and selective PPARγ agonists that have fewer side effects. Additionally, the use of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide in combination with other drugs for the treatment of various diseases is an area of active research. Furthermore, the development of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide analogs that have improved pharmacokinetic properties is also an area of interest. Finally, the identification of new therapeutic applications for 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide is an area of ongoing research.

Synthesis Methods

The synthesis of 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide involves the reaction of 2,4-thiazolidinedione with 2-chloroacetic acid and 2-aminophenol. The resulting product is then treated with formaldehyde to yield 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide. This synthesis method has been widely used in the scientific community, and the purity of the final product can be confirmed through various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been extensively studied in the scientific community due to its potential therapeutic applications. It has been shown to have insulin-sensitizing properties, which makes it a promising candidate for the treatment of type 2 diabetes. Additionally, 2-{2-[(E)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide has been shown to have anti-inflammatory and anti-cancer properties, which make it a potential candidate for the treatment of various inflammatory and cancerous diseases.